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Compound of Interest

Compound Name: Isooctyl laurate

CAS No.: 84713-06-4

Cat. No.: B1260132

Get Quote

Executive Summary & Chemical Identity
In the shift away from volatile silicones (e.g., Cyclomethicone D5), esters derived from lauric

acid have emerged as the primary "dry-feel" alternatives. While both Isooctyl Laurate and

Isoamyl Laurate serve as low-viscosity emollients, their structural differences dictate distinct

behaviors in volatility profiles, pigment wetting capability, and solvating power.

Chemical Identity Table[1][2]
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Feature Isoamyl Laurate
Isooctyl Laurate
(Ethylhexyl Laurate)

INCI Name Isoamyl Laurate
Ethylhexyl Laurate (often

trade-named as Isooctyl)

CAS No. 6309-51-9 20292-08-4 / 84713-06-4

Structure
C5 Alcohol (Isoamyl) + C12

Acid

C8 Alcohol (2-Ethylhexyl) +

C12 Acid

Molecular Weight ~270 g/mol ~312 g/mol

Origin
100% Natural (Sugar

beet/Coconut)

Synthetic or Natural-derived

(Palm/Coconut)

Primary Function
Volatile Silicone Replacement

(D5)

Pigment Dispersant & Light

Emollient

Physicochemical Performance Comparison
The choice between these two esters depends on the desired "cascade of emolliency." Isoamyl

laurate is the "vanishing" ester, while Isooctyl laurate is the "anchoring" ester.

A. Spreading Value & Viscosity[4][5]
Isoamyl Laurate: Exhibits a "water-thin" viscosity (~5-7 mPa·s). It possesses a high

spreading coefficient, flashing off the skin rapidly to leave a dry, powdery after-feel. It mimics

the transient nature of Cyclomethicone.

Isooctyl Laurate: Slightly higher viscosity (~9-12 mPa·s). The branched C8 chain (2-

ethylhexyl) creates steric bulk that reduces crystallization but increases substantivity. It

spreads fast but leaves a lubricious, "cushioned" film rather than a dry finish.

B. Pigment Dispersion Efficiency
Isooctyl laurate is chemically superior for color cosmetics. The branched 2-ethylhexyl tail

provides better steric hindrance when adsorbed onto pigment surfaces, preventing re-

agglomeration.
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Parameter Isoamyl Laurate Isooctyl Laurate

Surface Tension ~29 mN/m ~30-32 mN/m

Pigment Wetting
Moderate. Good for sheer

coverage.

Superior. Ideal for high-load

foundations.

Solvency (UV Filters)
Excellent for organic filters

(Avobenzone).

Good, but less effective per

gram than Isoamyl.

Sensory Profile "Dry," "Powdery," "Volatile-like" "Silky," "Slippery," "Nourishing"

Decision Logic: Selection Pathways
The following diagram illustrates the decision matrix for selecting the appropriate ester based

on formulation requirements.

Formulation Goal

Target Texture? Application Type?

Volatile/Dry Feel
(D5 Replacement)

Light

Cushion/Slip
(Mineral Oil Alt)

Medium

Color Cosmetic
(High Pigment)

Sun Care
(High UV Filter)

SELECT: Isoamyl Laurate
(High Spreading, Dry Finish)

SELECT: Isooctyl Laurate
(Pigment Wetting, Lubricity)

Prevents AgglomerationSolubilizes Avobenzone

Click to download full resolution via product page
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Figure 1: Decision tree for ester selection based on sensory and functional requirements.

Experimental Protocols
To validate these properties in your own lab, use the following self-validating protocols.

Protocol A: Comparative Spreading Value (Vitro-Skin
Method)
Objective: To quantify the spreading area of the ester over a fixed time, correlating to

"lightness" on the skin.

Substrate Preparation: Hydrate sheets of IMS Vitro-Skin® (mimics human skin topography)

in a humidity chamber (50% RH) for 24 hours.

Application: Cut substrate into 5x5 cm squares. Place on a flat glass plate over graph paper

(or use image analysis software).

Dosing: Using a positive displacement pipette, apply exactly 10 µL of the test ester to the

center of the substrate.

Measurement:

T=0: Immediately photograph.

T=10 min: Photograph again.

Calculation: Measure the diameter (d) of the spread spot. Calculate Area

.

Validation: Isoamyl laurate should yield an area >40% larger than Isooctyl laurate at

T=10.

Protocol B: Pigment Dispersion Efficiency (Hegman
Gauge)
Objective: To determine which ester requires less energy to achieve a fine particle grind.
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Slurry Prep: Prepare a 40% dispersion of Iron Oxide Red (CI 77491) in the test ester.

Pre-Mix: Mix with a spatula until wetted.

Dispersion: Process using a high-shear dissolver (e.g., Cowles blade) at 2000 RPM for

exactly 5 minutes.

Measurement:

Place a droplet on a Hegman Gauge (0-100 µm).

Draw down with the scraper.

Record the point where "scratches" or particles first appear.

Interpretation: A higher reading (e.g., 7-8 Hegman) indicates smaller particle size.

Hypothesis: Isooctyl laurate will achieve a finer grind (higher Hegman score) faster than

Isoamyl laurate due to superior wetting of the hydrophobic pigment surface.

Mechanism of Action: Pigment Stabilization[6]
Understanding why Isooctyl laurate performs better in makeup requires visualizing the steric

interaction.
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Figure 2: The branched structure of Isooctyl Laurate creates a denser steric barrier on

pigments compared to the shorter Isoamyl chain.

Safety & Sustainability Profile
Isoamyl Laurate:

Biodegradability: Readily biodegradable (OECD 301B).

Irritation: Non-irritating, safe for eye area (often used in mascara).

Eco-Credentials: Preferred for COSMOS/Ecocert formulations due to 100% renewable

carbon content (if sourcing confirms fermentation alcohol).

Isooctyl Laurate (Ethylhexyl Laurate):

Biodegradability: Biodegradable, but often slower rates than Isoamyl due to branching.
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Irritation: Generally non-irritating, but synthetic impurities (from 2-ethylhexanol production)

must be monitored in low-grade sources.

Eco-Credentials: Often partially synthetic (petrochemical alcohol source), though 100%

plant-based versions exist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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